tert-Butyl 3-(((4-fluorophenyl)thio)methyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(4-fluorophenyl)sulfanylmethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H24FNO2S/c1-17(2,3)21-16(20)19-10-4-5-13(11-19)12-22-15-8-6-14(18)7-9-15/h6-9,13H,4-5,10-12H2,1-3H3
• InChI Key: MXUKQWRNJFXWBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CSC2=CC=C(C=C2)F
• Molecular Formula: C17H24FNO2S
• Molecular Weight: 325.4 g/mol
• CAS No.: 1289388-37-9

Description

Tert-Butyl 3-(((4-fluorophenyl)thio)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H24FNO2S and its molecular weight is 325.44. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Chemical Applications

• Graphical Synthetic Routes of Vandetanib : This research outlines the synthetic pathways for Vandetanib, highlighting the use of related tert-butyl piperidine carboxylate compounds in pharmaceutical synthesis. It demonstrates the compound's utility in developing commercially valuable manufacturing processes for therapeutic agents (W. Mi, 2015).

Environmental Impact and Remediation

• Decomposition of Methyl Tert-Butyl Ether (MTBE) : Although not directly related to the compound , this study investigates the decomposition of MTBE, a related ether, in environmental settings. It provides insights into the environmental persistence and degradation pathways of tert-butyl compounds, suggesting potential remediation techniques (L. Hsieh et al., 2011).

Pharmacological Research

• Synthesis and Evaluation of Ligands for D2-like Receptors : Research on arylcycloalkylamines, including phenyl piperidines, explores their role as pharmacophoric groups in antipsychotic agents. This study might provide a framework for understanding how tert-butyl piperidine derivatives could interact with biological targets, offering potential pathways for developing new therapeutic agents (D. Sikazwe et al., 2009).

Biodegradation and Environmental Fate

• Review of MTBE Biodegradation and Bioremediation : This review focuses on the biodegradation and bioremediation of MTBE, highlighting the potential for microbial degradation of related tert-butyl compounds under aerobic and anaerobic conditions. It underscores the adaptability of microbial communities to tert-butyl ethers, suggesting avenues for environmental remediation of contaminants (S. Fiorenza & H. Rifai, 2003).